Cas no 2307770-23-4 (rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, trans)

• Product Name: rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, trans
• CAS No: 2307770-23-4
• MF: C₆H₁₀Cl₂O₂S
• MW: 217.113399028778
• CID: 5963935
• PubChem ID: 98123967
• Update Time: 2025-05-20

rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, trans
• (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride
• 2227762-06-1
• rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride
• EN300-2008175
• rel-(1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride
• 2307770-23-4

• Inchi： 1S/C6H10Cl2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key： ZBAQTFQTWCUZFN-PHDIDXHHSA-N
• SMILES： Cl[C@@H]1CCCC[C@H]1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 215.9778561g/mol
• Monoisotopic Mass: 215.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, trans

Rac-(1R,2R)-2-Chlorocyclohexane-1-Sulfonyl Chloride, Trans: A Comprehensive Overview

Rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, also known as the trans isomer of this compound, is a significant molecule in the field of organic chemistry. With the CAS number 2307770-23-4, this compound has garnered attention due to its unique structural properties and potential applications in various chemical processes. The molecule consists of a cyclohexane ring substituted with a sulfonyl chloride group and a chlorine atom in a trans configuration, which imparts distinct reactivity and selectivity in chemical reactions.

The synthesis of rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride involves a series of well-defined steps that highlight the importance of stereochemistry in organic synthesis. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and better stereochemical control. For instance, researchers have explored the use of chiral catalysts and asymmetric induction techniques to selectively produce the trans isomer, which is often preferred due to its unique reactivity.

In terms of physical properties, rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard pressure. These properties make it suitable for use in various chemical reactions, including nucleophilic substitutions and coupling reactions. The compound's solubility in common organic solvents such as dichloromethane and THF further enhances its versatility in laboratory settings.

The application of rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride extends across multiple domains within organic chemistry. One notable application is its use as an intermediate in the synthesis of bioactive compounds. Recent research has demonstrated its utility in constructing complex molecular frameworks with high stereoselectivity. For example, the compound has been employed in the synthesis of peptide analogs and other bioactive molecules, where its reactivity and stereochemical integrity are crucial.

Another area where rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride has shown promise is in materials science. Its ability to undergo various coupling reactions makes it a valuable building block for constructing advanced materials such as polymers and nanoparticles. Researchers have explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for applications in sensors and drug delivery systems.

The study of rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride has also contributed to our understanding of sulfur chemistry. The sulfonyl chloride group is highly reactive and can participate in various transformations, including nucleophilic substitutions and eliminations. Recent investigations have focused on harnessing this reactivity to develop novel synthetic pathways for complex molecules.

In conclusion, rac-(1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride, with its unique structural features and versatile reactivity, remains a focal point in contemporary organic chemistry research. Its applications span from drug discovery to materials science, underscoring its importance as a valuable chemical tool. As researchers continue to explore its potential, new insights into its chemistry and applications are expected to emerge.